N-(4-fluorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H11FN2O3S/c17-9-4-3-7-13-14(9)18-16(23-13)19-15(20)12-8-21-10-5-1-2-6-11(10)22-12/h1-7,12H,8H2,(H,18,19,20)
• InChI Key: OTQVBROBOXRYNI-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C16H11FN2O3S
• Molecular Weight: 330.3 g/mol

Description

Benzo[d]thiazol-2-yl and 2,3-dihydrobenzo[b][1,4]dioxine are both important heterocyclic compounds. They are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

The synthesis of similar compounds often involves coupling substituted 2-amino benzothiazoles with other compounds. For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The structure of these compounds is typically analyzed based on IR, 1H, 13C NMR, and mass spectral data. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Chemical Reactions Analysis

The chemical reactions involving these compounds are complex and can vary greatly depending on the specific substituents present.

Scientific Research Applications

Antioxidant Activity

• Thiazole derivatives have been investigated for their antioxidant properties. These compounds scavenge free radicals and protect cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

• Some thiazole derivatives exhibit analgesic and anti-inflammatory properties. .
• Compound (Figs. .

Antimicrobial and Antifungal Properties

• .

Antiviral Potential

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Cytotoxic and Antitumor Activity

• Compound (Fig. .

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been reported to induce s phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction, leading to cell apoptosis .

Biochemical Pathways

Thiazole derivatives have been known to interact with various biochemical pathways, leading to a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Safety and Hazards

The safety and hazards associated with these compounds can also vary greatly depending on their specific structure. Some compounds have been found to be safe anti-inflammatory agents, while others have shown cytotoxicity against human cancer cell lines.

Future Directions

The future directions for research on these compounds could involve further exploration of their biological activities and the development of new synthetic routes. The design and structure–activity relationship of bioactive molecules is a current area of interest.